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Compound of Interest

Compound Name: 2,3-Dimethylbutanoyl chloride

Cat. No.: B1353893 Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectral data for 2,3-
dimethylbutanoyl chloride (C₆H₁₁ClO), a key intermediate in organic synthesis.[1][2]

Intended for researchers, scientists, and professionals in drug development, this document

offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data. By delving into the principles behind the spectral features, this

guide aims to provide a robust framework for the characterization and quality control of this

versatile chemical compound.

Introduction
2,3-Dimethylbutanoyl chloride is a branched-chain acyl chloride valued for its role in the

synthesis of more complex molecules.[1][2] Accurate and unambiguous characterization of this

reagent is paramount to ensure the integrity of subsequent reactions and the purity of final

products. Spectroscopic methods provide a powerful, non-destructive means to confirm the

molecular structure and identify potential impurities. This guide will walk through the theoretical

and practical aspects of acquiring and interpreting the ¹H NMR, ¹³C NMR, IR, and MS spectra

of 2,3-dimethylbutanoyl chloride.

Molecular Structure and Symmetry
To understand the spectral data, it is crucial to first consider the molecular structure of 2,3-
dimethylbutanoyl chloride. The molecule possesses a chiral center at the carbonyl carbon,

leading to a diastereotopic relationship between the two methyl groups of the isopropyl moiety.

This has important implications for the NMR spectra, as we will explore.
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Sample Preparation

Data Acquisition (400 MHz+)

Data Processing

Dissolve 10-20 mg
in ~0.7 mL CDCl3

1H NMR:
- 90° pulse
- 16+ scans

13C NMR:
- Proton decoupled

- 512+ scans
Fourier Transform

Phase & Baseline Correction
Calibrate to

Residual Solvent Peak

2,3-Dimethylbutanoyl Chloride
[C6H11ClO]+•
m/z = 134/136

Acylium Ion
[C6H11O]+

m/z = 99

- •Cl

[C4H7O]+
m/z = 71

- C3H7•

[C4H9]+
m/z = 57

- CO

[C3H7]+
m/z = 43

- CH2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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